Cas no 1368859-99-7 (3-amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-ol)

• Product Name: 3-amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-ol
• CAS No: 1368859-99-7
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6124670
• PubChem ID: 82287111
• Update Time: 2025-10-28

3-amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-ol
• EN300-1849753
• 1368859-99-7

• Inchi： 1S/C12H17NO3/c1-12(7-13,8-14)9-2-3-10-11(6-9)16-5-4-15-10/h2-3,6,14H,4-5,7-8,13H2,1H3
• InChI Key： UCVVROFNNDBMCI-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)C(C)(CO)CN

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 64.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 3-amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-ol

3-Amino-2-(2,3-Dihydro-1,4-Benzodioxin-6-Yl)-2-Methylpropan-1-Ol: A Comprehensive Overview

The compound 3-amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-ol (CAS No. 1368859-99-7) is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group with a dihydrobenzodioxin moiety and a methyl-substituted propanol group. The dihydrobenzodioxin ring system is particularly interesting due to its aromatic properties and potential for forming hydrogen bonds, making it a valuable component in drug design and material science.

Recent studies have highlighted the importance of dihydrobenzodioxin derivatives in the development of bioactive compounds. For instance, researchers have explored the role of these compounds in modulating enzyme activity and their potential as scaffolds for drug delivery systems. The amino group in this molecule adds further functionality, enabling it to participate in various biochemical reactions and interactions. This makes 3-amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-ol a promising candidate for applications in medicinal chemistry.

The synthesis of this compound involves a series of carefully designed organic reactions. The construction of the dihydrobenzodioxin ring typically requires a combination of oxidation and cyclization steps. The introduction of the amino group and the methyl-substituted propanol side chain is achieved through nucleophilic substitution or alkylation reactions. These steps are optimized to ensure high yields and purity, which are critical for downstream applications.

In terms of physical properties, 3-amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-ol exhibits a melting point that is consistent with its molecular weight and structural complexity. Its solubility in common organic solvents makes it suitable for use in various chemical processes, including chromatography and spectroscopy. The compound's stability under standard storage conditions further enhances its utility in research and industrial settings.

From a biological standpoint, this compound has shown interesting activity in preliminary assays. For example, studies have demonstrated its ability to inhibit certain enzymes involved in metabolic pathways. This suggests that it could be developed into a lead compound for the treatment of metabolic disorders or other conditions where enzyme modulation is beneficial. Additionally, its structure lends itself to further functionalization, allowing researchers to explore a wide range of derivatives with enhanced bioactivity.

The application of 3-amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1 ol extends beyond pharmacology. Its unique electronic properties make it a candidate for use in materials science, particularly in the development of novel polymers or electronic materials. Researchers are also investigating its potential as a chiral catalyst or ligand in asymmetric synthesis, where its stereochemistry could play a crucial role.

In conclusion, 3-amino-2-(2,3-dihydro 1 4 benzodioxin 6 yl) 2 methylpropan 1 ol (CAS No. 1368859 99 7) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an attractive target for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in the advancement of modern chemistry.